[(2S,3S,4R)-3,4-Dimethoxypyrrolidin-2-yl]methanol;hydrochloride

• IUPAC Name: [(2S,3S,4R)-3,4-dimethoxypyrrolidin-2-yl]methanol;hydrochloride
• InChI: InChI=1S/C7H15NO3.ClH/c1-10-6-3-8-5(4-9)7(6)11-2;/h5-9H,3-4H2,1-2H3;1H/t5-,6+,7-;/m0./s1
• InChI Key: JLGRVUXTSALTHD-UHRUZOLSSA-N
• Canonical SMILES: COC1CNC(C1OC)CO.Cl
• Isomeric SMILES: CO[C@@H]1CN[C@H]([C@@H]1OC)CO.Cl
• Molecular Formula: C7H16ClNO3
• Molecular Weight: 197.66 g/mol
• CAS RN: 2741641-24-5

Description

[(2S,3S,4R)-3,4-Dimethoxypyrrolidin-2-yl]methanol;hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound is also known as DMPM and has been synthesized using various methods.

Mechanism of Action

DMPM acts as an acetylcholine esterase inhibitor, which can lead to an increase in acetylcholine levels in the brain. Acetylcholine is a neurotransmitter that plays an important role in cognitive function, memory, and learning. By inhibiting acetylcholine esterase, DMPM can enhance these functions.
Biochemical and Physiological Effects:
DMPM has been shown to improve cognitive function in animal studies. Additionally, DMPM has been shown to have analgesic and anti-inflammatory effects. DMPM has also been shown to have a beneficial effect on the cardiovascular system, including reducing blood pressure and improving heart function.

Advantages and Limitations for Lab Experiments

DMPM has several advantages for lab experiments, including its ability to enhance cognitive function and its potential use as an analgesic and anti-inflammatory agent. However, DMPM also has limitations, including its potential toxicity and the need for further research to determine its safety and efficacy.

Future Directions

There are several future directions for DMPM research, including further studies on its potential therapeutic properties for neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, future research could focus on the development of DMPM analogs with improved safety and efficacy profiles. Furthermore, research could focus on the development of novel drug delivery systems for DMPM to enhance its bioavailability and reduce potential toxicity.

Synthesis Methods

DMPM can be synthesized using various methods, including the reaction of (S)-proline with formaldehyde and methanol in the presence of hydrochloric acid. The reaction produces DMPM hydrochloride, which can be isolated and purified using various techniques, such as recrystallization and chromatography.

Scientific Research Applications

DMPM has been studied for its potential therapeutic properties, including its ability to act as a cholinergic agent, which can enhance cognitive function. DMPM has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders. Additionally, DMPM has been studied for its potential use as an analgesic and anti-inflammatory agent.